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Compound of Interest

Compound Name: 3,4-Dimethoxychalcone

Cat. No.: B600365

Technical Guide: 3,4-Dimethoxychalcone

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 3,4-Dimethoxychalcone, a natural product
recognized for its potential as a caloric restriction mimetic (CRM).[1][2] It is involved in inducing
the deacetylation of cytoplasmic proteins and stimulating autophagic flux.[1][2]

Molecular Identity and Properties

3,4-Dimethoxychalcone is a chalcone polyphenol that has been utilized as an intermediate in
the synthesis of various biochemical substances.[1] It is identified by the CAS Number 5416-
71-7.[1][3]

Quantitative Data Summary

The fundamental molecular properties of 3,4-Dimethoxychalcone are summarized in the table
below for quick reference.
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Property Value Source

Molecular Formula C17H1603 [11[3114115]

Molecular Weight 268.31 g/mol [3B1141[5]
White to yellow crystalline

Appearance [1]
powder

Solubility Soluble in DMSO [1]

Purity >98% (HPLC) [1]

Experimental Protocols

Detailed experimental protocols involving 3,4-Dimethoxychalcone, such as those for inducing
autophagy or for its use in cardioprotective and anticancer studies, are highly specific to the
research context.[1] Methodologies for inducing nuclear translocation of TFEB and TFE3 in
vivo have involved intraperitoneal injections in mice.[2] For comprehensive and replicable
experimental designs, it is imperative to consult peer-reviewed scientific literature.

Key analytical methods cited in the literature for structural investigation include FT-IR and FT-
Raman spectroscopy.[6] The second harmonic conversion efficiency has been determined
using the Kurtz powder technique.[6] Identity is typically confirmed by 1H-NMR.[1]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the compound and its primary

molecular identifiers.
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Caption: Core molecular properties of 3,4-Dimethoxychalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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